4-[5-(1,4-dioxan-2-yl)-1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzamide

• IUPAC Name: 4-[5-(1,4-dioxan-2-yl)-1-[(4-methylphenyl)methyl]-1,2,4-triazol-3-yl]benzamide
• InChI: InChI=1S/C21H22N4O3/c1-14-2-4-15(5-3-14)12-25-21(18-13-27-10-11-28-18)23-20(24-25)17-8-6-16(7-9-17)19(22)26/h2-9,18H,10-13H2,1H3,(H2,22,26)
• InChI Key: PWUKJXDFQWGOGN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=NC(=N2)C3=CC=C(C=C3)C(=O)N)C4COCCO4
• Molecular Formula: C21H22N4O3
• Molecular Weight: 378.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 4-[5-(1,4-dioxan-2-yl)-1-(4-methylbenzyl)-1H-1,2,4-triazol-3-yl]benzamide often involves multi-step reactions, including the formation of the triazole ring, attachment of the dioxane moiety, and the incorporation of the benzamide functionality. A novel approach for synthesizing similar compounds involves one-pot or multi-component reactions, where several reactants are combined in a single step to form a complex product. For instance, Shaabani et al. (2009) described a one-pot three-component condensation reaction that provides an efficient method for synthesizing tetrahydro-2,4-dioxo-1H-benzo[b][1,5]diazepine derivatives, showcasing the potential for innovative synthesis routes for complex molecules (Shaabani et al., 2009).